Cas no 18395-30-7 (Isobutyltrimethoxysilane)

• Product Name: Isobutyltrimethoxysilane
• CAS No: 18395-30-7
• MF: C₇H₁₈O₃Si
• MW: 178.301523685455
• MDL: MFCD00051589
• CID: 51026
• PubChem ID: 24868099
• Update Time: 2025-11-02

Isobutyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Isobutyltrimethoxysilane
• DYNASYLAN IBTMO
• trimethoxy(2-methylpropyl)silane
• i-butyltrimethoxysilane
• iso-Butyltrimethoxysilan
• CI7810
• AY-43-048
• Isobutyltrimethoxysilan
• Trimethoxy isobutyl silane
• Dow Corning? product Q1-2306
• trimethoxy(2-methylpropyl)-silan
• Dow Corning(R) product Q1-2306
• FS-3829
• NS00052089
• C7H18O3Si
• SCHEMBL51784
• Silane, trimethoxy(2-methylpropyl)-
• Isobutyl(trimethoxy)silane, >=98%, deposition grade
• 18395-30-7
• Isobutyltrimethoxysilane(98%)
• A812827
• Isobutyl(trimethoxy)silane
• FT-0604982
• EC 242-272-5
• Isobutyl(trimethoxy)silane, 97%
• D94753
• EINECS 242-272-5
• DTXSID1066366
• BTMOS cpd
• AKOS016011186
• J-011785
• trimethoxy(2-methylpropyl)-silane
• iso-butyl trimethoxysilane
• MFCD00051589
• Prosil 178
• 2-methyl-1-propyltrimethoxysilane
• isobutyltrimethoxy silane
• Silane, trimethoxy(2methylpropyl)
• DTXCID3035846
• Trimethoxy(2methylpropyl)silane

• MDL： MFCD00051589
• Inchi： 1S/C7H18O3Si/c1-7(2)6-11(8-3,9-4)10-5/h7H,6H2,1-5H3
• InChI Key： XYJRNCYWTVGEEG-UHFFFAOYSA-N
• SMILES： [Si](CC(C)C)(OC)(OC)OC
• BRN： 2233976

Computed Properties

• Exact Mass: 178.10300
• Monoisotopic Mass: 178.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.93 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 154 °C (lit.)
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Refractive Index: n20/D 1.396(lit.)
• PSA: 27.69000
• LogP: 1.52050
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain
• Vapor Pressure: 4.2±0.2 mmHg at 25°C

Isobutyltrimethoxysilane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H336
• Warning Statement： P210-P304 + P340 + P312-P403 + P235
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-38-67
• Safety Instruction： S7-S16-S24-S26-S45-S36/37/39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/22; R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Isobutyltrimethoxysilane

Isobutyltrimethoxysilane (CAS No. 18395-30-7): Properties, Applications, and Industry Insights

Isobutyltrimethoxysilane (CAS No. 18395-30-7) is a versatile organosilane compound widely used in industrial applications due to its unique chemical properties. As a silane coupling agent, it plays a critical role in enhancing the adhesion between organic and inorganic materials. The compound's molecular formula is C7H18O3Si, and it is characterized by its clear, colorless liquid appearance with a mild odor.

The growing demand for high-performance coatings and adhesive solutions has increased interest in Isobutyltrimethoxysilane. Its ability to improve water resistance and durability in materials makes it a preferred choice in industries such as construction, automotive, and electronics. Recent trends in sustainable materials and green chemistry have further highlighted its importance as an eco-friendly additive.

One of the key features of Isobutyltrimethoxysilane is its reactivity with hydroxyl groups, which allows it to form strong bonds with surfaces like glass, metals, and minerals. This property is particularly valuable in the production of water-repellent coatings and sealants. Additionally, its compatibility with various polymers enhances the performance of composites, making it indispensable in advanced material science.

In the construction sector, Isobutyltrimethoxysilane is frequently used to treat concrete and masonry surfaces, providing long-lasting protection against moisture and weathering. Its application in nanotechnology has also gained attention, as researchers explore its potential in creating self-cleaning surfaces and anti-corrosive coatings.

The market for Isobutyltrimethoxysilane is expanding, driven by innovations in smart materials and energy-efficient technologies. Manufacturers are focusing on optimizing production processes to meet the rising demand while maintaining high purity standards. Environmental regulations and the shift toward bio-based alternatives are shaping the future development of this compound.

For those seeking detailed technical data, Isobutyltrimethoxysilane offers excellent thermal stability and chemical resistance, making it suitable for harsh environments. Its low viscosity and ease of handling further contribute to its widespread adoption in industrial applications.

As research continues, Isobutyltrimethoxysilane is expected to play a pivotal role in emerging fields such as flexible electronics and renewable energy systems. Its multifunctional properties align with the global push for innovative and sustainable solutions, ensuring its relevance in the years to come.